Cas no 895638-86-5 (1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 895638-86-5
• MF: C₁₉H₁₉ClN₄O
• MW: 354.833362817764
• CID: 6304932
• PubChem ID: 7184606
• Update Time: 2025-05-19

1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyltriazole-4-carboxamide
• 895638-86-5
• AKOS001884165
• F1608-0228

• Inchi： 1S/C19H19ClN4O/c1-11-5-6-12(2)16(9-11)21-19(25)18-14(4)24(23-22-18)17-10-15(20)8-7-13(17)3/h5-10H,1-4H3,(H,21,25)
• InChI Key： ZHLIDISEQFRDTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C(C)=C(C(NC2C=C(C)C=CC=2C)=O)N=N1

Computed Properties

• Exact Mass: 354.1247389g/mol
• Monoisotopic Mass: 354.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.8Ų

Additional information on 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 895638-86-5 and Product Name: 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 895638-86-5 and the product name 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings and heterocyclic components suggests a high degree of molecular complexity, which is often associated with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel triazole derivatives as pharmacological agents. The triazole core, a prominent heterocyclic system, is well-documented for its role in various therapeutic interventions. Specifically, the 1H-1,2,3-triazole moiety in this compound contributes to its unique chemical properties and biological interactions. The substitution patterns on the aromatic rings, such as the 5-chloro-2-methylphenyl and 2,5-dimethylphenyl groups, further modulate the electronic and steric environment of the molecule, influencing its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new therapeutic agents. The combination of a triazole ring with carboxamide functionality provides a versatile platform for further chemical modifications. This flexibility allows researchers to fine-tune the molecule's properties to target specific biological pathways. For instance, studies have shown that triazole derivatives can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses and cancer progression.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological activity. Molecular docking simulations and virtual screening techniques have been instrumental in identifying promising candidates for further experimental validation. The structural features of 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, particularly the arrangement of substituents around the aromatic rings and the triazole core, make it an attractive candidate for these computational approaches.

Experimental studies have begun to explore the pharmacological potential of this compound. Initial assays have indicated that it may possess inhibitory properties against certain enzymes relevant to metabolic disorders. The carboxamide group, in particular, has been shown to interact with active sites of enzymes in a manner that could modulate their activity. This observation aligns with broader trends in drug discovery where targeting enzyme activity is a key strategy for developing therapeutic interventions.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective modifications. The ability to construct such complex molecules with high yield and purity underscores the sophistication of modern synthetic methodologies. This capability is crucial for advancing drug discovery efforts, as access to structurally diverse compounds is essential for identifying effective therapeutics.

Future research directions for this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, investigating its metabolic stability and pharmacokinetic properties will be critical for assessing its suitability for clinical development. These studies will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists.

The development of novel pharmaceuticals is often hindered by challenges related to synthetic accessibility and scalability. However, advancements in green chemistry principles have provided new tools for addressing these issues. Techniques such as flow chemistry and catalytic processes offer opportunities to streamline synthetic routes while reducing environmental impact. Applying these methods to the synthesis of 1-(5-chloro-2-methylphenyl)-N-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide could accelerate its progression towards clinical evaluation.

In conclusion,895638-86-5 represents a promising lead compound with significant potential in medicinal chemistry. Its complex structure and diverse functional groups make it an intriguing candidate for further exploration. As research continues to uncover new applications for triazole derivatives,this compound may play a pivotal role in the development of next-generation therapeutics. The ongoing studies underscore the importance of interdisciplinary collaboration and innovative synthetic strategies in advancing pharmaceutical innovation.